Cas no 7796-72-7 (ethyl 3,3-dimethylpent-4-en-1-oate)
7796-72-7 structure
Product Name:ethyl 3,3-dimethylpent-4-en-1-oate
ethyl 3,3-dimethylpent-4-en-1-oate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3,3-dimethylpent-4-en-1-oate
- ethyl 3,3-dimethylpent-4-enoate
- Ethyl-3,3-Dimethyl-4-pentenoate
- 232-250-3
- Ethyl 3,3-dimethyl-4-pentenoate
- ZLDOMUPTDYCDBS-UHFFFAOYSA-N
- ethyl3,3-dimethylpent-4-enoate
- ethyl 3,3-dimethyl-4-pentenate
- 3,3-Dimethyl-4-pentenoic acid ethyl ester
- 7796-72-7
- SCHEMBL8759255
- AKOS006314432
- 4-Pentenoic acid, 3,3-dimethyl-, ethyl ester
- DTXSID5064883
- 3,3-Dimethyl-4-pentenoic acid, ethyl ester
- EINECS 232-250-3
- UNII-NZ837EQV7A
- NZ837EQV7A
- NS00037963
-
- MDL: MFCD09953971
- Inchi: 1S/C9H16O2/c1-5-9(3,4)7-8(10)11-6-2/h5H,1,6-7H2,2-4H3
- InChI Key: ZLDOMUPTDYCDBS-UHFFFAOYSA-N
- SMILES: O(CC)C(CC(C=C)(C)C)=O
Computed Properties
- Exact Mass: 156.11508
- Monoisotopic Mass: 156.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
ethyl 3,3-dimethylpent-4-en-1-oate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1742564-1g |
Ethyl 3,3-dimethylpent-4-enoate |
7796-72-7 | 98% | 1g |
¥1205.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1742564-5g |
Ethyl 3,3-dimethylpent-4-enoate |
7796-72-7 | 98% | 5g |
¥4821.00 | 2024-07-28 |
ethyl 3,3-dimethylpent-4-en-1-oate Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
7796-72-7 (ethyl 3,3-dimethylpent-4-en-1-oate) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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